N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H12IN3O2S/c17-12-8-4-5-9-13(12)18-14(21)10-23-16-20-19-15(22-16)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,21)
• InChI Key: JBCVYKWMTGNHOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)NC3=CC=CC=C3I
• Molecular Formula: C16H12IN3O2S
• Molecular Weight: 437.3 g/mol

Description

N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide, also known as IPTA, is a chemical compound that has been studied for its potential use in scientific research. IPTA is a thioacetamide derivative that has shown promise as a fluorescent probe for imaging biological systems.

Mechanism of Action

The mechanism of action of N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide is not fully understood, but it is believed to bind to proteins and other biomolecules in cells, leading to changes in fluorescence that can be detected and imaged.
Biochemical and Physiological Effects:
N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has not been extensively studied for its biochemical and physiological effects, but it has been shown to be non-toxic to cells at low concentrations. However, further research is needed to fully understand its potential effects on biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide in lab experiments is its fluorescent properties, which allow for non-invasive imaging of biological systems. However, one limitation is that it may not be suitable for use in certain experimental conditions, such as in vivo imaging of deep tissues.

Future Directions

There are several potential future directions for research on N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide. One area of interest is the development of new derivatives of N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide with enhanced properties for imaging and detection. Additionally, further research is needed to fully understand the mechanism of action and potential effects of N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide on biological systems. Finally, N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide could be studied for its potential use in drug delivery or other applications beyond imaging.

Synthesis Methods

The synthesis of N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide involves the reaction of 2-iodoaniline with 5-phenyl-1,3,4-oxadiazol-2-thiol in the presence of a base such as potassium carbonate. The resulting product is purified through column chromatography to yield the final compound.

Scientific Research Applications

N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been used in various scientific research applications, including in vitro and in vivo imaging of biological systems. The fluorescent properties of N-(2-iodophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide make it a useful tool for visualizing cellular structures and processes.